Cas no 1114808-85-3 (4-Bromo-2-isopropoxy-1-methylbenzene)

• Product Name: 4-Bromo-2-isopropoxy-1-methylbenzene
• CAS No: 1114808-85-3
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• MDL: MFCD11040405
• CID: 1083397
• PubChem ID: 73553472
• Update Time: 2025-04-20

4-Bromo-2-isopropoxy-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-isopropoxy-1-methylbenzene
• 4-Bromo-2-isopropoxytolune
• 4-Bromo-2-isopropoxytoluene
• 4-bromo-1-methyl-2-propan-2-yloxybenzene
• MFCD11040405
• 4-bromo-1-methyl-2-(propan-2-yloxy)benzene
• DB-367455
• 1114808-85-3
• DTXSID501253716
• Benzene, 4-bromo-1-methyl-2-(1-methylethoxy)-
• AKOS016052329
• E90390

• MDL： MFCD11040405
• Inchi： 1S/C10H13BrO/c1-7(2)12-10-6-9(11)5-4-8(10)3/h4-7H,1-3H3
• InChI Key： NLKOYYCPIMAZDH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)OC(C)C

Computed Properties

• Exact Mass: 228.01498g/mol
• Monoisotopic Mass: 228.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

4-Bromo-2-isopropoxy-1-methylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers